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Introduction

Beryllium-10 (1°Be), a cosmogenic radionuclide with a half-life of 1.39 million years, is a
powerful tool for unraveling the history of meteorites.[1] Produced in extraterrestrial materials
through cosmic ray spallation of target nuclei like oxygen, its concentration in meteorites
provides invaluable insights into their cosmic-ray exposure (CRE) ages and terrestrial
residence times.[2] The measurement of 1°Be, performed using Accelerator Mass Spectrometry
(AMS), necessitates a meticulous chemical separation and purification process to isolate the
minute quantities of this nuclide from the bulk meteorite sample.

These application notes provide a comprehensive overview and detailed protocols for the
determination of 1°Be concentrations in meteorites, intended for researchers in
cosmochemistry, planetary science, and related fields.

Applications

The primary applications of 1°Be measurements in meteorites include:
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e Cosmic-Ray Exposure (CRE) Age Determination: The concentration of 1°Be, often in
conjunction with other cosmogenic radionuclides like Aluminum-26 (2°Al) and Neon-21
(*Ne), allows for the calculation of the time a meteorite has been exposed to cosmic rays in
interplanetary space.[3][4] This provides crucial information about the timing of impact events
on parent bodies and the orbital history of meteoroids.

» Terrestrial Age Determination: After a meteorite falls to Earth, the production of 1°Be ceases.
Its concentration then decreases due to radioactive decay. By comparing the measured 1°Be
activity to the expected saturation activity, the terrestrial residence time of the meteorite can
be determined.[2] This is particularly useful for understanding meteorite accumulation
mechanisms and weathering processes on Earth. The 1#C/1°Be ratio is also a well-
established method for determining terrestrial ages.

Data Presentation: °Be Concentrations and
Exposure Ages in Various Meteorites

The following tables summarize representative data for 1°Be concentrations and calculated
ages for different meteorite types. These values can vary significantly based on the meteorite's
size, shielding depth, and exposure history.

Table 1: Beryllium-10 and Aluminum-26 Concentrations in Selected Meteorites

loBe ZGAI
Meteorite . .
< Type Concentration Concentration Reference
ame
(dpm/kg) (dpm/kg)
Jilin H5 Chondrite 15.6 £ 0.8 55.3+2.8 Lu et al., 2008
) Martian )
Chassigny o - 39.6+3.6 Povinec et al.
(Chassignite)
Martian .
Nakhla ) - 61.8+£4.8 Povinec et al.
(Nakhlite)
NWA 482 Lunar - 61.4+7.8 Povinec et al.
Martian
Tissint ) - 36.9+3.1 Povinec et al.
(Shergottite)
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dpm/kg = disintegrations per minute per kilogram

Table 2: Cosmic-Ray Exposure (CRE) and Terrestrial Ages Determined by Cosmogenic
Radionuclides

Cosmic-Ray . . .
. Terrestrial Age  Radionuclides
Meteorite Type Exposure Age
(ka) Used
(Ma)
Martian
_ 3He, 21Ne, 38Ar,
ALH 84001 (Orthopyroxenite  16-17 ~13
14C, 1°Be, 36C|
)
Gold Basin L4 Chondrite - Varies 14C, 1°Be
Frontier . .
) Chondrites - Varies 14C, 1°Be
Mountain

Ma = million years; ka = thousand years

Experimental Protocols

The determination of 1°Be concentrations in meteorites involves three main stages: sample
preparation and dissolution, chemical separation and purification of beryllium, and
measurement by Accelerator Mass Spectrometry (AMS).

Protocol 1: Sample Preparation and Dissolution

This protocol is suitable for both stony and iron meteorites, with minor modifications.

e Sample Selection and Cleaning:

o

Select a representative interior sample of the meteorite to minimize terrestrial
contamination and weathering effects.

o

Remove any fusion crust using a diamond-coated saw or grinder.

[¢]

Clean the sample by sonicating in ultra-pure water and ethanol to remove any surface
contaminants.
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o Dry the sample in an oven at 60°C.

e Crushing and Homogenization:

o Crush the cleaned sample into a fine powder (<100 mesh) using an agate mortar and
pestle to ensure homogeneity.

e Dissolution:
o Accurately weigh approximately 0.1-0.5 g of the meteorite powder into a Teflon beaker.

o Add a known amount of °Be carrier solution (e.g., 0.5 mg of °Be from a standard solution).
This carrier is essential for monitoring the chemical yield of the separation process.

o For Stony Meteorites:

Add a mixture of concentrated hydrofluoric acid (HF) and nitric acid (HNOs) (typically in
a 3:1 ratio).

» Heat the mixture on a hotplate at approximately 120°C for several hours until the
sample is completely dissolved.

» Evaporate the solution to near dryness.

» Add concentrated perchloric acid (HCIO4) and heat to fumes to break down any
refractory minerals.

» Evaporate to near dryness again and dissolve the residue in dilute hydrochloric acid
(HCI).

o For Iron Meteorites:
» Dissolve the sample in a mixture of concentrated HCIl and HNOs (aqua regia).
» Heat gently to facilitate dissolution.

» Evaporate the solution and redissolve in dilute HCI.
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Protocol 2: Chemical Separation and Purification of
Beryllium

This protocol is based on a combination of precipitation and ion-exchange chromatography to
separate beryllium from the complex meteorite matrix.

» Hydroxide Precipitation:

o To the dissolved sample solution, add an excess of ammonium hydroxide (NH4OH) to
precipitate the hydroxides of beryllium, aluminum, iron, and other metals.

o Centrifuge the mixture and discard the supernatant.

o Wash the precipitate with deionized water to remove soluble salts.
e Separation of Iron:

o Dissolve the hydroxide precipitate in concentrated HCI.

o Pass the solution through an anion-exchange resin column (e.g., Dowex 1x8). Iron will be
retained on the resin as a chloride complex, while beryllium and aluminum will pass
through.

o Collect the eluate containing Be and Al.
e Separation of Aluminum:

o Evaporate the eluate and redissolve the residue in a specific concentration of HCI suitable
for cation-exchange chromatography.

o Load the solution onto a cation-exchange resin column (e.g., Dowex 50Wx8).

o Elute the column with increasing concentrations of HCI. Beryllium will elute at a different
acid concentration than aluminum, allowing for their separation.

o Collect the beryllium fraction.

¢ Final Purification:
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o Perform a final hydroxide precipitation on the collected beryllium fraction by adding
NH4OH to precipitate beryllium hydroxide (Be(OH)z2).

o Wash the precipitate with deionized water.

o Dry the precipitate in an oven.

Conversion to Beryllium Oxide (BeO):

o Ignite the dried Be(OH)z in a furnace at approximately 900°C to convert it to beryllium
oxide (BeO).

o The resulting BeO powder is mixed with a binder (e.g., niobium or silver powder) and
pressed into a target holder for AMS analysis.

Protocol 3: Measurement by Accelerator Mass
Spectrometry (AMS)

lon Source: The BeO target is placed in the ion source of the AMS system. A beam of cesium
ions (Cs™) is used to sputter the target, producing negative beryllium oxide ions (BeO~).

Acceleration: The BeO~ ions are extracted from the ion source and accelerated to high
energies (mega-electron volts) in a tandem Van de Graaff accelerator.

Molecular Dissociation: At the high-voltage terminal of the accelerator, the BeO~ ions pass
through a thin carbon foil or gas stripper, which removes electrons and breaks the molecular
bond, resulting in positively charged beryllium ions (e.g., Be3*).

Mass and Charge Analysis: The high-energy Be3* ions are then passed through a series of
magnets and electrostatic analyzers that separate them based on their mass-to-charge ratio.
This process effectively removes interfering isobars, most notably Boron-10 (1°B), which has
a very similar mass to 1°Be.

Detection: The stable isotope °Be is measured in a Faraday cup, while the rare 1°Be ions are
counted individually in a gas ionization or solid-state detector.
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» Data Analysis: The ratio of 1°Be/°Be is measured for the sample and compared to that of
known standards to determine the concentration of 1°Be in the original meteorite sample.
The chemical yield of the separation process is determined by measuring the total amount of
°Be in the final sample and comparing it to the amount of °Be carrier added initially.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Determining Beryllium-10 Concentrations in Meteorites:
Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236284/docs#determining-beryllium-10-
concentrations-in-meteorites-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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